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Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

preparation and characterization of N-butyl-N-methylpyrrolidinium

bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) based gel polymer electrolytes (GPEs). The

following sections detail the necessary materials, experimental procedures, and expected

performance metrics based on referenced scientific literature.

Introduction
Gel polymer electrolytes (GPEs) incorporating ionic liquids (ILs) like PYR14-TFSI are gaining

significant attention as a safer alternative to traditional liquid electrolytes in electrochemical

devices, particularly lithium-ion batteries. These GPEs combine the high ionic conductivity and

non-flammability of ILs with the mechanical integrity of a polymer matrix, mitigating issues such

as electrolyte leakage and flammability. This document outlines the preparation of PYR14-TFSI
based GPEs through an in-situ polymerization method, a technique that ensures excellent

interfacial contact between the electrolyte and electrodes.

Data Presentation
The following tables summarize the key performance indicators of PYR14-TFSI based GPEs

prepared with a poly(methyl methacrylate) (PMMA) matrix and ceramic additives.

Table 1: Ionic Conductivity of MMA-PYR14-TFSI-LLTO Gel Polymer Electrolytes at 60°C
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Electrolyte Composition Ionic Conductivity (S cm⁻¹)

MMA-PYR14-TFSI-1 wt% LLTO 4.06 × 10⁻³

MMA-PYR14-TFSI-3 wt% LLTO 4.51 × 10⁻³

MMA-PYR14-TFSI-5 wt% LLTO 8.1 × 10⁻⁴

Data sourced from a study by Chen et al.

(2021).[1][2]

Table 2: Temperature-Dependent Ionic Conductivity of MMA-PYR14-TFSI-3 wt% LLTO GPE

Temperature (°C) Ionic Conductivity (S cm⁻¹)

Ambient 8.42 × 10⁻⁴

60 4.53 × 10⁻³

70 5.16 × 10⁻³

Table 3: Electrochemical Stability Window of MMA-PYR14-TFSI Based GPEs

Electrolyte Composition
Electrochemical Stability Window (V vs.
Li⁺/Li)

MMA-PYR14-TFSI ~4.5

MMA-PYR14-TFSI-3 wt% LLTO up to 5.0

The addition of LLTO has been shown to

enhance the electrochemical stability of the gel

polymer electrolyte.[1][2]

Experimental Protocols
This section provides a detailed methodology for the preparation of a PYR14-TFSI based gel

polymer electrolyte using a solvent-free, in-situ polymerization technique.
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Materials Required
N-butyl-N-methylpyrrolidinium bis((trifluoromethyl)sulfonyl)imide (PYR14-TFSI)

Methyl methacrylate (MMA), monomer

Azobisisobutyronitrile (AIBN), thermal initiator

Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), lithium salt

Nano silica (SiO₂), additive

Li₀.₃₃La₀.₅₆TiO₃ (LLTO), ceramic filler

Argon-filled glovebox (H₂O < 0.1 ppm, O₂ < 0.1 ppm)

Magnetic stirrer with heating

Schlenk flasks and other standard laboratory glassware

Preparation of the Precursor Solution
Note: All procedures should be carried out inside an argon-filled glovebox to prevent

contamination from air and moisture.

Mixing Monomer and Ionic Liquid: In a Schlenk flask, mix methyl methacrylate (MMA) and

PYR14-TFSI in a molar ratio of 0.8:1.[1][2]

Stirring: Stir the mixture using a magnetic stirrer for several minutes until a transparent and

homogeneous solution is obtained.

Addition of Lithium Salt: If a lithium-ion conducting electrolyte is desired, add the desired

amount of LiTFSI to the solution and stir until fully dissolved.

Incorporation of Additives:

Add 10 wt% of nano silica (SiO₂) to the solution.
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Subsequently, add the desired weight percentage of Li₀.₃₃La₀.₅₆TiO₃ (LLTO) powder (e.g.,

1, 3, or 5 wt%).

Homogenization: Vigorously stir the mixture for 30 minutes at 50°C to ensure a uniform

dispersion of the additives.

Addition of Initiator: Add a suitable amount of the thermal initiator, AIBN, to the precursor

solution.

In-situ Polymerization
Cell Assembly: The prepared precursor solution can be directly cast onto an electrode or

separator within a battery assembly (e.g., a coin cell).

Thermal Curing: Place the assembled cell in an oven at 60°C for 5 hours to facilitate the in-

situ polymerization of the MMA monomer, forming the gel polymer electrolyte.

Visualizations
The following diagrams illustrate the experimental workflow for the preparation of the PYR14-
TFSI based gel polymer electrolyte.
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Precursor Solution Preparation (in Glovebox)

In-situ Polymerization

Mix MMA and PYR14-TFSI
(0.8:1 molar ratio)

Stir until transparent solution

Add SiO2 (10 wt%) and LLTO (1-5 wt%)

Vigorous stirring at 50°C for 30 min

Add AIBN initiator

Cast precursor solution into cell

Heat at 60°C for 5 hours

Formation of Gel Polymer Electrolyte

Click to download full resolution via product page

Caption: Workflow for the in-situ preparation of PYR14-TFSI GPE.
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Core Components Performance Enhancing Additives

Key Process

Resulting GPE Properties

PYR14-TFSI
(Ionic Liquid)

In-situ Thermal Polymerization

MMA
(Monomer)

LiTFSI
(Lithium Salt)

SiO2 LLTO

High Ionic Conductivity Enhanced Electrochemical Stability Improved Safety
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Caption: Component and process relationship for PYR14-TFSI GPEs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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